Cas no 126761-39-5 (10(Z)-Heptadecenoyl chloride)

• Product Name: 10(Z)-Heptadecenoyl chloride
• CAS No: 126761-39-5
• MF: C₁₇H₃₁ClO
• MW: 286.880444765091
• CID: 5092257
• Update Time: 2025-11-01

10(Z)-Heptadecenoyl chloride Chemical and Physical Properties

Names and Identifiers

• 10-Heptadecenoyl chloride, (Z)- (9CI)
• 10(Z)-Heptadecenoyl chloride

• Inchi： 1S/C17H31ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h7-8H,2-6,9-16H2,1H3/b8-7-
• InChI Key： MBQCNBWBGIVTCZ-FPLPWBNLSA-N
• SMILES： C(Cl)(=O)CCCCCCCC/C=C\CCCCCC

Experimental Properties

• Density: 0.921±0.06 g/cm3(Predicted)
• Boiling Point: 362.8±21.0 °C(Predicted)

Additional information on 10(Z)-Heptadecenoyl chloride

10(Z)-Heptadecenoyl Chloride: A Comprehensive Overview

10(Z)-Heptadecenoyl chloride, also known by its CAS number 126761-39-5, is a significant compound in the field of organic chemistry. This compound, which belongs to the class of acyl chlorides, has garnered attention due to its unique properties and potential applications in various industries. The name itself suggests its structure: a heptadecenoyl group (a 17-carbon chain with a double bond at the 10th position) attached to a chlorine atom. This configuration imparts specific reactivity and functionality to the molecule, making it a valuable component in chemical synthesis.

The compound's structure, particularly the position of the double bond (Z configuration), plays a crucial role in its chemical behavior. Recent studies have highlighted the importance of stereochemistry in determining the reactivity and selectivity of such compounds. For instance, researchers have explored the use of 10(Z)-Heptadecenoyl chloride in the synthesis of bioactive molecules, where stereocontrol is essential for achieving desired pharmacological properties. This has opened new avenues for its application in drug discovery and development.

In terms of physical properties, 10(Z)-Heptadecenoyl chloride is typically a yellowish liquid at room temperature, with a boiling point around 250°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have enabled precise characterization of this compound, ensuring its purity and structural integrity for industrial use.

The synthesis of 10(Z)-Heptadecenoyl chloride involves several methods, with the most common being the chlorination of the corresponding carboxylic acid using thionyl chloride (SOCl₂). This reaction is highly efficient and produces the acyl chloride as a byproduct of carbon dioxide and sulfur dioxide. Researchers have also explored alternative routes, such as using phosphorus pentachloride (PCl₅) or oxalyl chloride (COCl)₂), to optimize yield and purity. These methods are particularly relevant in large-scale production settings.

One of the most promising applications of 10(Z)-Heptadecenoyl chloride lies in its use as an intermediate in organic synthesis. For example, it can be employed in the preparation of esters, amides, and other derivatives through nucleophilic acyl substitution reactions. Recent studies have demonstrated its utility in synthesizing biodegradable polymers, which are increasingly sought after in sustainable materials science. Additionally, its role as a precursor for bioactive compounds has been explored extensively, with potential implications in pharmaceuticals and agrochemicals.

In conclusion, 10(Z)-Heptadecenoyl chloride (CAS No. 126761-39-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical landscape is expected to grow further.